N-(4-ethoxyphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea

• IUPAC Name: 1-(4-ethoxyphenyl)-3-[4-(trifluoromethyl)phenyl]thiourea
• InChI: InChI=1S/C16H15F3N2OS/c1-2-22-14-9-7-13(8-10-14)21-15(23)20-12-5-3-11(4-6-12)16(17,18)19/h3-10H,2H2,1H3,(H2,20,21,23)
• InChI Key: IDXQKTSWYKROFF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=S)NC2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C16H15F3N2OS
• Molecular Weight: 340.4 g/mol

Description

N-(4-ethoxyphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea, also known as EPTU, is a thiourea derivative that has been synthesized and extensively studied for its potential applications in scientific research. EPTU is a white crystalline solid that is soluble in organic solvents and has a melting point of 166-168°C. In

Scientific Research Applications

N-(4-ethoxyphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea has been studied for its potential applications in various scientific research areas such as cancer, inflammation, and neurodegenerative diseases. N-(4-ethoxyphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo. It has also been found to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Additionally, N-(4-ethoxyphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea has been studied for its potential neuroprotective effects and has shown to improve cognitive function in animal models of Alzheimer's disease.

Mechanism of Action

The mechanism of action of N-(4-ethoxyphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea is not fully understood, but it is believed to act by inhibiting the activity of specific enzymes and signaling pathways. N-(4-ethoxyphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea has been shown to inhibit the activity of histone deacetylases (HDACs), which play a role in gene expression and cell proliferation. N-(4-ethoxyphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea has also been found to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and cancer progression.
Biochemical and Physiological Effects:
N-(4-ethoxyphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (formation of new blood vessels), and reduce oxidative stress. N-(4-ethoxyphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea has also been found to improve mitochondrial function and increase the production of ATP (adenosine triphosphate), which is the primary energy source for cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-ethoxyphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea in lab experiments is its high potency and selectivity. N-(4-ethoxyphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea has been found to be more potent than other HDAC inhibitors and has shown selectivity towards specific HDAC isoforms. However, one limitation of using N-(4-ethoxyphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of N-(4-ethoxyphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea. One area of interest is the potential use of N-(4-ethoxyphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea in combination with other drugs for cancer treatment. Another area of interest is the development of N-(4-ethoxyphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea analogs with improved solubility and potency. Additionally, further research is needed to fully understand the mechanism of action of N-(4-ethoxyphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea and its potential applications in other areas of scientific research.

Synthesis Methods

N-(4-ethoxyphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea can be synthesized using a multi-step process that involves the reaction of 4-ethoxyaniline with 4-(trifluoromethyl)benzaldehyde to form the intermediate 4-ethoxy-N-(4-formylphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea. This intermediate is then treated with ammonium thiocyanate and potassium hydroxide to obtain N-(4-ethoxyphenyl)-N'-[4-(trifluoromethyl)phenyl]thiourea. The overall yield of this process is around 50%.